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Compound of Interest

Compound Name: GSK2795039

Cat. No.: B15615182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing GSK2795039, a potent and

selective inhibitor of NADPH oxidase 2 (NOX2), in a variety of in vitro cell-based assays.

GSK2795039 is a valuable tool for investigating the role of NOX2-mediated reactive oxygen

species (ROS) production in various physiological and pathological processes.[1][2][3] It

inhibits NOX2 in a manner that is competitive with NADPH and has demonstrated selectivity

over other NOX isoforms.[1][2]

Mechanism of Action
GSK2795039 is a novel small molecule that directly inhibits the NOX2 enzyme.[1] NOX2 is a

key enzyme responsible for the production of superoxide and other reactive oxygen species.

By competitively binding to the NADPH site on the NOX2 complex, GSK2795039 blocks the

transfer of electrons to molecular oxygen, thereby preventing the generation of ROS.[1][2] This

targeted inhibition allows for the specific investigation of NOX2's role in cellular signaling and

disease.

Signaling Pathway
The signaling pathway affected by GSK2795039 centers on the inhibition of NOX2-dependent

ROS production. In various cell types, activation of cell surface receptors by stimuli such as

phorbol 12-myristate 13-acetate (PMA) leads to the assembly and activation of the NOX2

enzyme complex. Activated NOX2 then generates ROS, which can act as signaling molecules

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15615182?utm_src=pdf-interest
https://www.benchchem.com/product/b15615182?utm_src=pdf-body
https://www.benchchem.com/product/b15615182?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545375/
https://www.researchgate.net/publication/279729606_Discovery_of_GSK2795039_a_novel_small_molecule_NADPH_oxidase_2_inhibitor
https://www.immune-system-research.com/2019/08/14/gsk2795039-a-nox2-inhibitor-inhibits-ros-production-and-nadph-consumption/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545375/
https://www.researchgate.net/publication/279729606_Discovery_of_GSK2795039_a_novel_small_molecule_NADPH_oxidase_2_inhibitor
https://www.benchchem.com/product/b15615182?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545375/
https://www.benchchem.com/product/b15615182?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545375/
https://www.researchgate.net/publication/279729606_Discovery_of_GSK2795039_a_novel_small_molecule_NADPH_oxidase_2_inhibitor
https://www.benchchem.com/product/b15615182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


in numerous downstream pathways, contributing to inflammation, apoptosis, and other cellular

responses.[1] GSK2795039 acts as a direct inhibitor of this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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